Cas no 1353960-28-7 (4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353960-28-7
• MF: C₁₃H₂₃ClN₂O₃
• MW: 290.786322832108
• CID: 2157113
• Update Time: 2025-05-21

4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(2-chloro-N-methylacetamido)piperidine-1-carboxylate
• AM93004
• 4-[(2-Chloroacetyl)methylamino]piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H23ClN2O3/c1-13(2,3)19-12(18)16-7-5-10(6-8-16)15(4)11(17)9-14/h10H,5-9H2,1-4H3
• InChI Key： PLWNMNNUBSYHBY-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Topological Polar Surface Area: 49.8

Additional information on 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353960-28-7)

4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353960-28-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in the development of bioactive molecules. Its unique structure, featuring a tert-butyl ester group and a chloroacetyl moiety, makes it a versatile building block for drug discovery and medicinal chemistry applications.

In recent years, the demand for piperidine-based compounds has surged due to their role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "piperidine derivatives in drug discovery" or "tert-butyl ester applications in synthesis," highlighting the compound's relevance. The chloroacetyl group in this molecule further enhances its reactivity, enabling selective modifications for targeted biological activity.

The synthesis of 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester involves multi-step organic reactions, including amidation and esterification. Its CAS No. 1353960-28-7 serves as a unique identifier in chemical databases, ensuring accurate sourcing for laboratories. Given the growing interest in small molecule drug candidates, this compound aligns with trends like "fragment-based drug design" and "scaffold hopping in medicinal chemistry," which are frequently queried in scientific literature.

From a regulatory perspective, 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is handled under standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to preserve its stability. The compound's tert-butyl protecting group is particularly valued for its ease of deprotection, a feature often explored in queries like "protecting group strategies in organic synthesis."

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods address common researcher concerns about "compound validation in pharmaceutical intermediates." The methyl-amino segment in its structure also opens avenues for derivatization, making it a candidate for libraries in high-throughput screening programs.

In conclusion, 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353960-28-7) represents a critical tool for modern drug development. Its alignment with trending topics like "precision medicine intermediates" and "green chemistry in API synthesis" underscores its enduring value to the scientific community. Future research may explore its potential in bioconjugation or as a precursor for heterocyclic scaffolds, further expanding its applications.